Cas no 69861-71-8 (Bis(tri-o-tolylphosphine)palladium(0))

• Product Name: Bis(tri-o-tolylphosphine)palladium(0)
• CAS No: 69861-71-8
• MF: C₄₂H₄₂P₂Pd
• MW: 715.150411128998
• MDL: MFCD12911908
• CID: 838558
• PubChem ID: 329763029
• Update Time: 2025-10-31

Bis(tri-o-tolylphosphine)palladium(0) Chemical and Physical Properties

Names and Identifiers

• Bis(tri-o-tolylphosphine)palladium(0)
• palladium,tris(2-methylphenyl)phosphane
• AK113353
• bis(tri-ortho-tolylphosphane)palladium(0)
• bis(tri-o-tolylphosphane)palladium(O)
• Bis(tris(2-tolyl)phosphine)palladium
• Bis[tris(2-methylphenyl)phosphine]palladium
• bis[tris(o-tolyl)phosphine]palladium(0)
• Pd(P(o-Tol)3)2
• Pd[(o-tol)3P]2
• Pd[P(o-tol)3]2
• SC10526
• Palladium bis(tri-o-tolylphosphine)

• MDL： MFCD12911908
• Inchi： 1S/2C21H21P.Pd/c2*1-16-10-4-7-13-19(16)22(20-14-8-5-11-17(20)2)21-15-9-6-12-18(21)3;/h2*4-15H,1-3H3;
• InChI Key： CUBIJGNGGJBNOC-UHFFFAOYSA-N
• SMILES： [Pd].P(C1C=CC=CC=1C)(C1C=CC=CC=1C)C1C=CC=CC=1C.P(C1C=CC=CC=1C)(C1C=CC=CC=1C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 714.18000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 45
• Rotatable Bond Count: 6

Experimental Properties

• Melting Point: 220-225 °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 27.18000
• LogP: 8.74000
• Sensitiveness: Air Sensitive

Bis(tri-o-tolylphosphine)palladium(0) Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Bis(tri-o-tolylphosphine)palladium(0)

Bis(tri-o-tolylphosphine)palladium(0): A Comprehensive Overview in Modern Catalysis and Pharmaceutical Applications

Bis(tri-o-tolylphosphine)palladium(0), with the CAS number 69861-71-8, is a highly significant organometallic compound widely recognized for its pivotal role in catalysis, particularly in cross-coupling reactions. This palladium complex, characterized by its zero-valent palladium center coordinated to two tri-o-tolylphosphine ligands, has garnered considerable attention in both academic research and industrial applications due to its exceptional catalytic efficiency and versatility.

The structure of Bis(tri-o-tolylphosphine)palladium(0) consists of a central palladium atom surrounded by two bulky phosphine ligands, which provide steric hindrance and electronic stabilization. This unique configuration makes the compound highly effective in facilitating various organic transformations, most notably Suzuki-Miyaura and Heck couplings. The use of tri-o-tolylphosphine as a ligand system enhances the stability of the palladium complex while maintaining high reactivity, making it an indispensable tool in synthetic organic chemistry.

In recent years, Bis(tri-o-tolylphosphine)palladium(0) has been extensively studied for its applications in pharmaceutical synthesis. Its ability to catalyze the formation of carbon-carbon bonds under mild conditions has enabled the efficient preparation of complex drug molecules. For instance, recent studies have demonstrated its utility in the synthesis of biaryl compounds, which are prevalent in many therapeutic agents. The compound's high turnover number and low catalyst loading requirements make it economically viable for large-scale pharmaceutical production.

Moreover, the pharmaceutical industry has leveraged Bis(tri-o-tolylphosphine)palladium(0) in the development of novel anticancer agents. Cross-coupling reactions facilitated by this catalyst have been instrumental in constructing heterocyclic scaffolds found in several FDA-approved oncology drugs. The ability to introduce diverse functional groups with high precision has opened new avenues for drug discovery, particularly in targeting resistant cancer mutations.

The environmental impact of using Bis(tri-o-tolylphosphine)palladium(0) has also been a subject of interest. While palladium-based catalysts are known for their efficiency, concerns regarding metal contamination have led to research into sustainable alternatives. Recent advancements have focused on developing greener methodologies, such as using water as a solvent or employing biodegradable ligands. These innovations aim to reduce the ecological footprint of palladium catalysis without compromising on yield or selectivity.

Industrial applications of Bis(tri-o-tolylphosphine)palladium(0) extend beyond pharmaceuticals into materials science and agrochemicals. In materials science, this compound has been utilized to synthesize conductive polymers and advanced materials for electronic devices. Its role in producing high-performance polymers with tailored properties underscores its versatility beyond traditional organic synthesis.

The agrochemical sector has also benefited from the use of Bis(tri-o-tolylphosphine)palladium(0). Its catalytic prowess has enabled the development of novel pesticides and herbicides with improved efficacy and reduced environmental impact. By facilitating the synthesis of complex molecular architectures, this compound has contributed to creating next-generation crop protection agents that meet the growing demand for sustainable agricultural practices.

The future prospects of Bis(tri-o-tolylphosphine)palladium(0) are promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and energy storage. Its ability to form stable complexes with other metals and functional groups makes it a valuable candidate for designing hybrid catalysts with enhanced properties. Such developments could revolutionize energy conversion technologies, paving the way for more efficient solar cells and batteries.

In conclusion, Bis(tri-o-tolylphosphine)palladium(0) remains a cornerstone in modern catalysis, with its CAS number 69861-71-8 serving as a testament to its enduring relevance. From pharmaceuticals to advanced materials, this compound continues to drive innovation across multiple scientific disciplines. As research progresses, we can expect even more groundbreaking applications to emerge, further solidifying its status as an indispensable tool in synthetic chemistry.